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Compound of Interest

Compound Name: CTCE-0214

Cat. No.: B13922889 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for CTCE-0214 is not readily

available in public resources. Therefore, this document provides guidance based on general

best practices for handling potent, research-grade peptide analogs. CTCE-0214 should be

handled as a potentially hazardous substance, and a thorough risk assessment should be

conducted by qualified personnel before initiating any experimental work. Always consult with

your institution's Environmental Health and Safety (EHS) office for specific guidance and

adhere to all local, state, and federal regulations.

Immediate Safety and Handling Precautions
For researchers, scientists, and drug development professionals, the safe handling of research

compounds like CTCE-0214, a CXCR4 agonist, is paramount. Adherence to proper laboratory

protocols is crucial to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses with side shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat is mandatory to protect personal clothing.

Respiratory Protection: For handling the lyophilized powder, work in a well-ventilated area,

preferably within a chemical fume hood, to prevent inhalation of dust particles.
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General Handling:

Avoid all direct contact with the compound.

Do not pipette by mouth.

Prevent the formation of dust and aerosols.

Keep containers tightly closed when not in use.

All personnel handling peptides must receive appropriate safety training.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for CTCE-0214 based on available

product information.

Parameter Value Notes

Storage Temperature Lyophilized: -20°C or -80°C
Store desiccated and

protected from light.[2]

In Solution: -20°C (up to 1

month) or -80°C (up to 6

months)

Aliquot to avoid multiple

freeze-thaw cycles.[2]

Solubility DMSO
Prepare stock solutions in

DMSO.

Stability
Lyophilized: Stable for 36

months at -20°C

Avoid moisture to ensure long-

term stability.

In Solution: Avoid pH > 8
If a basic pH is necessary,

keep the solution chilled.

Purity >98% (typical)

Confirm purity from the

supplier's certificate of

analysis.
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Preparation of a CTCE-0214 Stock Solution
This protocol describes the preparation of a stock solution of CTCE-0214. All procedures

should be performed in a chemical fume hood while wearing appropriate PPE.

Materials:

CTCE-0214 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized CTCE-0214 to equilibrate to room

temperature to prevent condensation of moisture.

Reconstitution: Briefly centrifuge the vial to ensure all the powder is at the bottom. Carefully

open the vial and add the required volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Dissolution: Gently vortex or sonicate the solution to ensure complete dissolution of the

peptide.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 6 months).[2] Clearly label all aliquots with the compound

name, concentration, date, and storage conditions.

Mandatory Visualizations
Safe Handling and Disposal Workflow
The following diagram outlines the procedural workflow for the safe handling and disposal of

CTCE-0214 in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of CTCE-0214.
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CXCR4 Signaling Pathway
This diagram illustrates a simplified signaling pathway initiated by the binding of a CXCR4

agonist, such as CTCE-0214, to its receptor.
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Caption: Simplified CXCR4 Agonist Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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